7-(4-bromophenyl)-1,3-dimethyl-5-((2-morpholino-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-(4-bromophenyl)-1,3-dimethyl-5-(2-morpholin-4-yl-2-oxoethyl)sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H20BrN5O4S/c1-24-17-15(19(28)25(2)20(24)29)18(31-11-14(27)26-7-9-30-10-8-26)23-16(22-17)12-3-5-13(21)6-4-12/h3-6H,7-11H2,1-2H3
• InChI Key: QRVNAUVUPBKJGE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)Br)SCC(=O)N4CCOCC4)C(=O)N(C1=O)C
• Molecular Formula: C20H20BrN5O4S
• Molecular Weight: 506.4 g/mol

Description

The compound “7-(4-bromophenyl)-1,3-dimethyl-5-((2-morpholino-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione” is a pyrimidine derivative. It has a molecular formula of C20H20BrN5O4S and a molecular weight of 506.38. Pyrimidine derivatives have been shown to possess diverse biological activities, such as antioxidant, radioprotective, analgesic, antiinflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer.

Synthesis Analysis

Pyrimidine derivatives can be synthesized through various methods. Some of the most popular approaches are based on [3+3], [4+2], [5+1] cyclization processes or domino reactions. For instance, one method involves the reaction of enamidonitrile with CS in the presence of sodium methoxide to give a pyrimidinethione derivative. Another method involves the reaction of acid chlorides and terminal alkynes under Sonogashira conditions. Yet another method involves the reaction of (hetero)aroyl chlorides with (trimethylsilyl)-acetylene in the presence of triethylamine, THF, and methyl cyanide under Sonogashira coupling conditions.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also contains a bromophenyl group, a dimethyl group, a morpholino group, and a thio group.

Chemical Reactions Analysis

The chemical reactions involving this compound could be influenced by its functional groups. For instance, the bromophenyl group could undergo nucleophilic aromatic substitution reactions, and the thio group could participate in oxidation-reduction reactions.

Scientific Research Applications

Anticancer Properties

• Pyrimidine derivatives have been investigated for their potential as anticancer agents. .

Antimicrobial Activity

• The pyrimidine scaffold often exhibits antimicrobial properties. .

Future Directions

The future directions for research on this compound could involve further exploration of its biological activities and potential applications. Given the diverse biological activities exhibited by pyrimidine derivatives, this compound could be a promising candidate for drug development.